Cas no 1007054-53-6 ((Z)-N-[4-Cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N'-hydroxymethanimidamide)

• Product Name: (Z)-N-[4-Cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N'-hydroxymethanimidamide
• CAS No: 1007054-53-6
• MF: C₁₂H₁₁N₅O₂
• MW: 257.248041391373
• CID: 5712421
• PubChem ID: 16413187
• Update Time: 2023-10-17

(Z)-N-[4-Cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N'-hydroxymethanimidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-[4-cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N'-hydroxymethanimidamide
• N-[4-cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N'-hydroxyiminoformamide
• 3Y-0959
• Methanimidamide, N'-[4-cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N-hydroxy-
• 1007054-53-6
• AKOS005090994
• N'-[4-cyano-2-(4-methoxyphenyl)pyrazol-3-yl]-N-hydroxymethanimidamide
• (Z)-N-[4-Cyano-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]-N'-hydroxymethanimidamide

• Inchi： 1S/C12H11N5O2/c1-19-11-4-2-10(3-5-11)17-12(14-8-16-18)9(6-13)7-15-17/h2-5,7-8,18H,1H3,(H,14,16)
• InChI Key： LLSXJKXUMLKVHW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(=C(C#N)C=N1)/N=C/NO

Computed Properties

• Exact Mass: 257.09127461g/mol
• Monoisotopic Mass: 257.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 520.0±60.0 °C(Predicted)
• pka: 9.98±0.69(Predicted)